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For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of mercury in various sample matrices is critical across
numerous fields of research and development, from environmental monitoring to
pharmaceutical quality control. Gold-amalgamation mercury analyzers are renowned for their
sensitivity and specificity in detecting even trace amounts of this heavy metal. This guide
provides an objective comparison of the performance of three leading commercial analyzers:
the Tekran 2700, the Nippon Instruments Corporation (NIC) MA-3000, and the Lumex RA-
915M. The information presented is a synthesis of manufacturer specifications and available
research data.

I. Comparative Performance Data

The following table summarizes the key performance specifications of the Tekran 2700, NIC
MA-3000, and Lumex RA-915M, based on available documentation. It is important to note that
performance can vary depending on the sample matrix and analytical conditions.
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Feature

Tekran 2700

NIC MA-3000

Lumex RA-915M
with PYRO-915+

Detection Principle

Cold Vapor Atomic
Fluorescence
Spectrometry
(CVAFS)[1][2]

Cold Vapor Atomic
Absorption
Spectrometry
(CVAAS)[3]

Zeeman Atomic
Absorption
Spectrometry with
High-Frequency
Modulation (ZAAS-
HFM)[4]

Method of Analysis

Dual amalgamation,
purge and trap, gas
chromatography (GC)

separation[2]

Direct thermal

decomposition, gold

amalgamation[3]

Direct thermal
decomposition (with
PYRO-915+)[5]

Method Detection
Limit (MDL)

0.002 ng/L (for
methylmercury in
water)[1][2][6]

< 0.001 ng[2]

0.5 pg/kg (for solids)
[4], 0.1 ng/L (for water
with RP-92)[7]

Dynamic Range

Not explicitly stated,
but designed for ultra-

trace analysis

Up to 70,000 ng[8]

Up to 6 orders of
magnitude[7]

Analysis Time per

< 7 minutes[6][9]

Approximately 5

1-3 minutes for direct

Sample minutes[10] analysis[5]
Waters, tissues, solids  Solids, liquids, ) o
Solids, liquids, gases
(after gaseous samples ) )
Sample Types (with various

digestion/extraction)

[1]

without

pretreatment[3][8]

attachments)[7]

Key Features

Automated, EPA
Method 1630
compliant, GC for

speciation[2][10]

100-position
autosampler,
compliant with US
EPA 7473[8][10]

Portable, real-time
analysis for air,
versatile
attachments[4][11]

ll. Experimental Protocols

The following are generalized experimental protocols for the analysis of mercury in solid and

liquid samples, based on established methodologies such as US EPA Methods 1631 and 7473,
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which are commonly employed by these types of analyzers.[1][12][13]

A. Analysis of Liquid Samples (e.g., Water) by CVAFS
(similar to Tekran 2700)

This protocol is based on the principles of US EPA Method 1631 for the determination of
mercury in water.[13][14]

o Sample Preparation: An aqueous sample is oxidized using a reagent like bromine
monochloride (BrCl) to convert all forms of mercury to Hg(ll).

e Reduction: The excess oxidizer is neutralized, and then a reducing agent, such as stannous
chloride (SnCl2), is added to reduce Hg(ll) to volatile elemental mercury (Hg°).

e Purge and Trap: The elemental mercury is purged from the solution with an inert gas (e.g.,
argon) and collected on a gold trap (amalgamation).

o Thermal Desorption and Detection: The gold trap is heated, releasing the mercury vapor.
The vapor is then carried to a second gold trap for focusing. Finally, it is desorbed again and
carried into the CVAFS detector for quantification.

B. Analysis of Solid Samples by Thermal Decomposition
and CVAAS/ZAAS (similar to NIC MA-3000 and Lumex
RA-915M with PYRO-915+)

This protocol is based on the principles of US EPA Method 7473 for the determination of
mercury in solids.[11][12][15]

o Sample Introduction: A solid sample is weighed into a sample boat and introduced into the
analyzer. No pre-digestion is typically required.[3][8]

o Thermal Decomposition: The sample is heated in a furnace, typically in a stream of oxygen,
to thermally decompose the sample matrix and release all forms of mercury as elemental
vapor.
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o Catalysis and Amalgamation: The gas stream passes through a catalyst to remove
interfering compounds. The mercury vapor is then selectively trapped on a gold
amalgamator.

o Desorption and Detection: The amalgamator is rapidly heated, releasing the mercury vapor,
which is then carried by the gas stream into the atomic absorption spectrometer for
quantification.

lll. Visualizing the Analytical Workflow

The following diagram illustrates a generalized experimental workflow for the determination of
mercury in a solid sample using a gold-amalgamation analyzer with thermal decomposition.

Sample Preparation Automated Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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